potassium 1-cyclopropyl-2-oxopiperidine-3-carboxylate
Overview
Description
Potassium 1-cyclopropyl-2-oxopiperidine-3-carboxylate is a versatile chemical compound with a unique molecular structure. It has a molecular weight of 221.3 g/mol and is known for its high purity, typically above 95% . This compound is used in various advanced research and development applications due to its distinctive properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of potassium 1-cyclopropyl-2-oxopiperidine-3-carboxylate typically involves the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the cyclization process. Detailed synthetic routes are proprietary and may vary depending on the desired purity and yield.
Industrial Production Methods
Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include multiple purification steps such as recrystallization and chromatography to achieve the desired product quality.
Chemical Reactions Analysis
Types of Reactions
Potassium 1-cyclopropyl-2-oxopiperidine-3-carboxylate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: It can undergo substitution reactions where functional groups are replaced with other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired reaction pathway.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.
Scientific Research Applications
Potassium 1-cyclopropyl-2-oxopiperidine-3-carboxylate has numerous applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of complex organic molecules.
Biology: Researchers use it to study various biological processes and interactions.
Industry: The compound is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which potassium 1-cyclopropyl-2-oxopiperidine-3-carboxylate exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules. The pathways involved in its mechanism of action are complex and depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
Potassium 1-cyclopropyl-2-oxopiperidine-3-carboxylate analogs: These compounds have similar structures but may differ in functional groups or substituents.
Other piperidine derivatives: Compounds with the piperidine ring structure but different substituents or functional groups.
Uniqueness
This compound is unique due to its specific cyclopropyl and oxopiperidine moieties, which confer distinct chemical and physical properties. These properties make it particularly valuable in research and industrial applications where precise molecular interactions are required.
Properties
CAS No. |
2613382-62-8 |
|---|---|
Molecular Formula |
C9H12KNO3 |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
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